Cas no 142095-12-3 (Benzenesulfonic acid,5-chloro-2-(2-methoxyethoxy)-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,5-chloro-2-(2-methoxyethoxy)-, sodium salt (1:1)
• CAS No: 142095-12-3
• MF: C₉H₁₁ClO₅S
• MW: 266.698641061783
• CID: 136427
• PubChem ID: 53446556
• Update Time: 2025-04-19

Benzenesulfonic acid,5-chloro-2-(2-methoxyethoxy)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-chloro-2-(2-methoxyethoxy)-, sodium salt (1:1)
• 5-chloro-2-(2-methoxyethoxy)benzenesulfonic acid,sodium
• SCHEMBL10498690
• 5-chloro-2-(2-methoxyethoxy)benzenesulfonic acid
• 5-Chloro-2-(2-methoxyethoxy)benzene sulfonic acid
• AKOS015911738
• 142095-12-3
• 5-CHLORO-2-(2-METHOXYETHOXY)-BENZENE SULFONIC ACID

• Inchi： 1S/C9H11ClO5S/c1-14-4-5-15-8-3-2-7(10)6-9(8)16(11,12)13/h2-3,6H,4-5H2,1H3,(H,11,12,13)
• InChI Key： RCBAFVMKGCVFQO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(=O)(=O)O)OCCOC

Computed Properties

• Exact Mass: 288.99143
• Monoisotopic Mass: 266.0015723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 72.83